![molecular formula C14H17BrN2O4 B6210002 tert-butyl 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate CAS No. 2060028-81-9](/img/no-structure.png)
tert-butyl 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-butyl 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate” is a chemical compound with the molecular formula C14H17BrN2O4 . It has a molecular weight of 357.20 . This compound is used for research purposes .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the synthesis of tert-Butyl 8-Bromo-3,4-dihydroisoquinoline-2 (1H)-carboxylate involves Di-tert-butyl dicarbonate and 8-bromo-1,2,3,4-tetrahydroisoquinoline .Molecular Structure Analysis
The molecular structure of this compound includes a tert-butyl group, a bromo group, a nitro group, and a carboxylate group . The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 357.20 and a molecular formula of C14H17BrN2O4 . Other properties such as boiling point and storage conditions are not specified .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves the bromination of 1,2,3,4-tetrahydroisoquinoline, followed by nitration and esterification reactions.", "Starting Materials": [ "1,2,3,4-tetrahydroisoquinoline", "Bromine", "Nitric acid", "Sulfuric acid", "Tert-butyl alcohol", "Dicyclohexylcarbodiimide", "Dimethylaminopyridine" ], "Reaction": [ "1. Bromination: 1,2,3,4-tetrahydroisoquinoline is reacted with bromine in the presence of sulfuric acid to yield 8-bromo-1,2,3,4-tetrahydroisoquinoline.", "2. Nitration: 8-bromo-1,2,3,4-tetrahydroisoquinoline is reacted with nitric acid in the presence of sulfuric acid to yield 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline.", "3. Esterification: 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline is reacted with tert-butyl alcohol in the presence of dicyclohexylcarbodiimide and dimethylaminopyridine to yield tert-butyl 8-bromo-5-nitro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate." ] } | |
CAS RN |
2060028-81-9 |
Molecular Formula |
C14H17BrN2O4 |
Molecular Weight |
357.20 g/mol |
IUPAC Name |
tert-butyl 8-bromo-5-nitro-3,4-dihydro-1H-isoquinoline-2-carboxylate |
InChI |
InChI=1S/C14H17BrN2O4/c1-14(2,3)21-13(18)16-7-6-9-10(8-16)11(15)4-5-12(9)17(19)20/h4-5H,6-8H2,1-3H3 |
InChI Key |
RJVOMVKLYKZLAE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(C=CC(=C2C1)Br)[N+](=O)[O-] |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.